Cas no 5327-22-0 (1-pyrrolidinecarboxylic Acid Isopropyl Ester)

1-pyrrolidinecarboxylic Acid Isopropyl Ester structure
5327-22-0 structure
Product Name:1-pyrrolidinecarboxylic Acid Isopropyl Ester
CAS No:5327-22-0
MF:C8H15NO2
MW:157.210202455521
CID:1581523
PubChem ID:79230
Update Time:2025-04-21

1-pyrrolidinecarboxylic Acid Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid isopropyl ester
    • 1-pyrrolidinecarboxylic acid, 1-methylethyl ester
    • 1-Pyrrolidinecarboxylic acid, 1-methylethyl ester (9CI)
    • Pyrrolidine-1-carboxylic acid isopropyl ester
    • Isopropyl 1-pyrrolidinecarboxylate
    • propan-2-yl pyrrolidine-1-carboxylate
    • SCHEMBL5412873
    • 5327-22-0
    • 1-Pyrrolidinecarboxylic acid, isopropyl ester
    • NSC 3299
    • NSC-3299
    • NSC3299
    • A24SGZ59FG
    • BRN 4381326
    • DTXSID00967846
    • 1-pyrrolidinecarboxylic Acid Isopropyl Ester
    • Inchi: 1S/C8H15NO2/c1-7(2)11-8(10)9-5-3-4-6-9/h7H,3-6H2,1-2H3
    • InChI Key: XQEPLYLEYBCDLB-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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